Cas no 1242864-90-9 (N-(Tetrahydrofuran-2-ylmethyl)-N-(2-thienylmethyl)propane-1,3-diamine)

• Product Name: N-(Tetrahydrofuran-2-ylmethyl)-N-(2-thienylmethyl)propane-1,3-diamine
• CAS No: 1242864-90-9
• MF: C₁₃H₂₂N₂OS
• MW: 254.391582012177
• MDL: MFCD15732513
• CID: 4690676
• Update Time: 2025-06-10

N-(Tetrahydrofuran-2-ylmethyl)-N-(2-thienylmethyl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N-(Tetrahydrofuran-2-ylmethyl)-N-(2-thienylmethyl)propane-1,3-diamine
• 1,3-propanediamine, N-[(tetrahydro-2-furanyl)methyl]-N-(2-thienylmethyl)-

• MDL： MFCD15732513
• Inchi： 1S/C13H22N2OS/c14-6-3-7-15(10-12-4-1-8-16-12)11-13-5-2-9-17-13/h2,5,9,12H,1,3-4,6-8,10-11,14H2
• InChI Key： UIHWXODPXSZZPH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN(CCCN)CC1CCCO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 216
• Topological Polar Surface Area: 66.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(Tetrahydrofuran-2-ylmethyl)-N-(2-thienylmethyl)propane-1,3-diamine

Comprehensive Overview of N-(Tetrahydrofuran-2-ylmethyl)-N-(2-thienylmethyl)propane-1,3-diamine (CAS No. 1242864-90-9)

N-(Tetrahydrofuran-2-ylmethyl)-N-(2-thienylmethyl)propane-1,3-diamine, with the CAS number 1242864-90-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique combination of tetrahydrofuran and thiophene moieties, making it a versatile intermediate for synthesizing bioactive molecules. Its structural complexity and functional groups contribute to its potential applications in drug discovery, material science, and catalysis.

The compound’s molecular structure includes a propane-1,3-diamine backbone, which is further modified with tetrahydrofuran-2-ylmethyl and 2-thienylmethyl substituents. This design enhances its binding affinity to various biological targets, particularly in the development of central nervous system (CNS) therapeutics. Researchers are increasingly exploring its role in modulating neurotransmitter systems, given the thiophene ring’s electron-rich properties and the tetrahydrofuran’s ability to improve solubility.

In recent years, the demand for high-purity chemical intermediates like N-(Tetrahydrofuran-2-ylmethyl)-N-(2-thienylmethyl)propane-1,3-diamine has surged, driven by advancements in precision medicine and combinatorial chemistry. Its CAS No. 1242864-90-9 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies. The compound’s stability under physiological conditions also makes it a candidate for prodrug development and targeted drug delivery systems.

From a synthetic perspective, the preparation of N-(Tetrahydrofuran-2-ylmethyl)-N-(2-thienylmethyl)propane-1,3-diamine involves multi-step organic reactions, including reductive amination and nucleophilic substitution. Optimizing these processes is critical to achieving high yields and minimizing impurities, a topic frequently discussed in process chemistry forums. The compound’s logP value and hydrogen bonding capacity are also key parameters for researchers designing blood-brain barrier (BBB)-penetrant molecules.

Beyond pharmaceuticals, CAS No. 1242864-90-9 has potential applications in advanced material science. Its hybrid heterocyclic architecture could contribute to the development of conductive polymers or ligands for metal-organic frameworks (MOFs). These applications align with growing interest in sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives to traditional materials.

In summary, N-(Tetrahydrofuran-2-ylmethyl)-N-(2-thienylmethyl)propane-1,3-diamine represents a compelling case study in modern chemical innovation. Its multifunctional design bridges gaps between medicinal chemistry, material science, and catalysis, addressing pressing challenges in drug development and renewable energy. As research continues, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.